![molecular formula C15H11FN2O4S B2562464 3-[(3-Ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine CAS No. 2418728-44-4](/img/structure/B2562464.png)
3-[(3-Ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine
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Overview
Description
The compound “3-[(3-Ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine” is a chemical compound with the molecular formula C15H11FN2O4S. It is related to N-(3-Ethynylphenyl)acetamide , which has a molecular weight of 159.19 and is stored at a temperature between 2-8°C .
Molecular Structure Analysis
The molecular structure of a compound is crucial in determining its properties and reactivity. While specific information on the molecular structure of “3-[(3-Ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine” is not available, related compounds such as Erlotinib have been studied . Erlotinib, for example, is an epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used for the clinical treatment of advanced NSCLC .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are crucial in determining its reactivity, stability, and potential applications. Unfortunately, specific information on the physical and chemical properties of “3-[(3-Ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine” is not available in the literature .properties
IUPAC Name |
3-[(3-ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O4S/c1-3-11-5-4-6-13(7-11)18(2)15(19)12-8-14(10-17-9-12)22-23(16,20)21/h1,4-10H,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDABOHCIZXJFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC(=C1)C#C)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Ethynylphenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine |
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